3-Aminobenzaldehyde

• IUPAC Name: 3-aminobenzaldehyde
• InChI: InChI=1S/C7H7NO/c8-7-3-1-2-6(4-7)5-9/h1-5H,8H2
• InChI Key: SIXYIEWSUKAOEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C=O
• Molecular Formula: C7H7NO
• DSSTOX Substance ID: DTXSID0061901
• Molecular Weight: 121.14 g/mol
• CAS No.: 1709-44-0, 29159-23-7

Description

3-Aminobenzaldehyde is a useful research compound. Its molecular formula is C7H7NO and its molecular weight is 121.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 36957. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Antiviral Research

3-Aminobenzaldehyde derivatives have shown significant activity against viruses like vaccinia virus, demonstrating a delay in death and increased survival in infected chick embryos and mice. This suggests its potential application in antiviral research and drug development (Hamre, Bernstein, & Donovick, 1950).

2. Organic Synthesis

Aminobenzaldehydes, including this compound, are key intermediates in the synthesis of complex organic compounds. They are used in intramolecular cycloadditions and dearomatization/rearomatization sequences, leading to the formation of heterocyclic frameworks like benzoazepine-fused isoindolines (Wales et al., 2019).

3. Pharmaceutical Applications

In pharmaceutical research, this compound and its derivatives have been explored for drug release from polymer carriers. The controlled release of therapeutic agents is a significant aspect of drug delivery systems, and this compound plays a role in this field (Kolli, Montheard, & Vergnaud, 1992).

4. Chemical Synthesis

Aminobenzaldehydes, including this compound, are involved in redox-neutral annulation cascades. These reactions are crucial in the synthesis of polycyclic compounds like azepinoindoles, showcasing the compound's role in advancing synthetic chemistry (Haibach, Deb, De, & Seidel, 2011).

5. Synthesis of Heterocyclic Compounds

This compound is used in the synthesis of 2-aminobenzaldehydes through rhodium(III)-catalyzed C–H amidation of aldehydes with dioxazolones. This process highlights its role in the creation of heterocyclic frameworks, which are integral in various chemical and pharmaceutical applications (Liu et al., 2018).

6. Cytotoxicity Studies

Research involving this compound derivatives includes studying their cytotoxicity effects, particularly in cancer research. Compounds derived from reactions with this compound have shown significant inhibition against cancer cells, suggesting their potential as therapeutic agents (Azzawi & Hussein, 2022).

7. Analytical Chemistry Applications

This compound has been utilized in analytical chemistry for the detection of compounds like myosmine. Its reaction under specific conditions forms colored complexes that aid in the analytical process, demonstrating its utility in chemical analysis (Sisler, 1969).

8. Vasculoprotective Research

Studies have explored the vasculoprotective effects of 3-hydroxybenzaldehyde, a precursor of this compound, in both in vitro and in vivo models. These effects include inhibition of vascular smooth muscle cell proliferation and endothelial cell inflammation, suggesting potential therapeutic applications in vascular diseases (Kong et al., 2016).

9. Ligand Synthesis in Coordination Chemistry

This compound derivatives have been used to create novel chelating ligands and bidentate and tridentate 6-bromoquinoline derivatives in coordination chemistry. This highlights its importance in the synthesis of complex molecules with potential applications in materials science and catalysis (Hu, Zhang, & Thummel, 2003).

10. Drug Release Studies

Studies have been conducted on the synthesis and release of monomers and copolymers based on 3-aminopyridine, a derivative of this compound. These studies are important for understanding controlled drug release mechanisms, further emphasizing the role of this compound in pharmaceutical research (Diaf et al., 2011).

Safety and Hazards

In case of inhalation, the victim should be moved into fresh air. If breathing is difficult, oxygen should be given. If not breathing, artificial respiration should be given and a doctor should be consulted immediately. In case of skin contact, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water.

Future Directions

While the future directions for 3-Aminobenzaldehyde are not explicitly mentioned in the search results, it is worth noting that amines, including this compound, are versatile building blocks in the assembly of various C–N bonds and medicinally active heterocyclic systems. This suggests potential future directions in the development of new molecules with potent activity against otherwise highly resistant pathogens.

Mechanism of Action

Target of Action

The primary target of 3-Aminobenzaldehyde is the process of reductive amination . Reductive amination is a chemical reaction that converts a carbonyl group to an amine via an intermediate imine. The carbonyl group is most commonly a ketone or an aldehyde .

Mode of Action

This compound interacts with its targets through a process known as reductive amination. In this process, the carbonyl group of the this compound forms an imine in the first step. The imine is then reduced to an amine using a reducing agent . This reaction can occur in two parts: the nucleophilic addition of the carbonyl group to form an imine, and the reduction of the imine to an amine .

Biochemical Pathways

This compound is involved in the biochemical pathway of reductive amination . It is also involved in the synthesis of benzaldehyde from L-phenylalanine through a series of enzymatic reactions . The enzymes expressed in this process include L-amino acid deaminase, 4-hydroxymandelate synthase, (S)-mandelate dehydrogenase, and benzoylformate decarboxylase .

Pharmacokinetics

It is known that the bioavailability of drugs can be influenced by factors such as the drug’s chemical properties, the dosage form, and the route of administration .

Result of Action

The result of the action of this compound is the formation of amines through the process of reductive amination . In the context of the enzymatic production of benzaldehyde from L-phenylalanine, the result is the production of benzaldehyde .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the rate of the reductive amination process can be affected by the pH, temperature, and the presence of other substances . Additionally, the stability and efficacy of this compound can be influenced by factors such as light, heat, and moisture .

Biochemical Analysis

Biochemical Properties

3-Aminobenzaldehyde plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with aldehyde dehydrogenase, an enzyme that catalyzes the oxidation of aldehydes to carboxylic acids. This interaction is crucial for the metabolism of this compound in biological systems . Additionally, this compound can form Schiff bases with primary amines, which are important intermediates in many biochemical pathways .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of certain transcription factors, leading to changes in gene expression . It also impacts cellular metabolism by interacting with enzymes involved in metabolic pathways, thereby altering the flux of metabolites .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, this compound can inhibit the activity of aldehyde dehydrogenase, resulting in the accumulation of aldehydes in the cell . This inhibition can lead to changes in gene expression and cellular responses. Additionally, this compound can form covalent bonds with nucleophilic amino acids in proteins, affecting their function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors to consider. It has been observed that this compound is relatively stable under controlled conditions but can degrade over time when exposed to light and air . Long-term studies have shown that this compound can have lasting effects on cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects on cellular function and metabolism. At high doses, it can exhibit toxic or adverse effects. Studies have shown that high doses of this compound can lead to oxidative stress and cellular damage in animal models . It is important to determine the appropriate dosage to avoid potential toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as aldehyde dehydrogenase and cytochrome P450, which play crucial roles in its metabolism . These interactions can affect the metabolic flux and levels of metabolites in the cell. Additionally, this compound can be converted into other compounds through enzymatic reactions, further influencing metabolic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It can be transported across cell membranes by passive diffusion or facilitated by transport proteins . Once inside the cell, this compound can bind to intracellular proteins, affecting its localization and accumulation. The distribution of this compound within tissues can vary depending on the presence of specific transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound is an important factor in its activity and function. It can be localized to specific compartments or organelles within the cell, such as the cytoplasm, nucleus, or mitochondria . The localization of this compound can be influenced by targeting signals or post-translational modifications that direct it to specific subcellular compartments. This localization can affect its interactions with biomolecules and its overall function within the cell .